Cas no 2549007-39-6 (N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine
• CAS No: 2549007-39-6
• MF: C₁₇H₂₁N₉
• MW: 351.408941030502
• CID: 5313360
• PubChem ID: 154583402
• Update Time: 2025-11-06

N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-[4-[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinamine
• F6619-6634
• N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine
• 2549007-39-6
• AKOS040710145

• Inchi： 1S/C17H21N9/c1-23(2)14-4-6-18-17(22-14)25-10-8-24(9-11-25)15-12-16(20-13-19-15)26-7-3-5-21-26/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： RGZCGXIPZUQDQJ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)N2C=CC=N2)CCN(C2N=CC=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 351.19199171g/mol
• Monoisotopic Mass: 351.19199171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.5±65.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine

Comprehensive Overview of N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine (CAS No. 2549007-39-6)

The compound N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine (CAS No. 2549007-39-6) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core linked to a piperazine moiety and a pyrazole substituent, makes it a subject of interest for drug discovery and kinase inhibition studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in oncology and immunology.

One of the key reasons for the growing attention toward N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine is its structural similarity to known kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. The presence of both pyrimidine and pyrazole rings in this compound suggests potential interactions with ATP-binding sites of kinases, a feature highly sought after in small-molecule drug development.

In recent years, the scientific community has shown a surge in interest for precision medicine and personalized therapeutics. This trend aligns with the exploration of compounds like N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine, which could be tailored to target specific molecular pathways. Online searches for terms such as "kinase inhibitor mechanisms" and "pyrimidine-based drugs" reflect this focus, highlighting the relevance of such molecules in contemporary research.

The synthesis of N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine involves multi-step organic reactions, often requiring catalyzed coupling techniques. Its CAS No. 2549007-39-6 serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers. The compound's solubility, stability, and bioavailability are critical parameters under investigation, as these factors determine its suitability for in vivo applications.

Another area of interest is the compound's potential role in immunomodulation. With the rise of immunotherapy as a groundbreaking approach in treating autoimmune diseases and cancers, molecules that can modulate immune responses are in high demand. The piperazine linker in N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine may contribute to its ability to interact with immune cell receptors, making it a candidate for further immunopharmacological studies.

From a commercial perspective, the demand for high-purity research chemicals like N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine is driven by academic institutions, pharmaceutical companies, and biotech startups. Online queries such as "buy pyrimidine derivatives" or "piperazine-based compound suppliers" indicate a robust market for such specialized chemicals. Ensuring consistent quality and scalability in production remains a challenge, however, necessitating advanced analytical validation methods.

In conclusion, N,N-dimethyl-2-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-amine (CAS No. 2549007-39-6) represents a promising avenue for scientific exploration. Its multifaceted applications in drug discovery, kinase research, and immunotherapy underscore its importance in modern chemistry and medicine. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutic agents.